Cas no 2097968-42-6 (4-Chloro-6-(4-iodophenyl)-2-methylpyrimidine)

• Product Name: 4-Chloro-6-(4-iodophenyl)-2-methylpyrimidine
• CAS No: 2097968-42-6
• MF: C₁₁H₈ClIN₂
• MW: 330.552093505859
• CID: 5723548
• PubChem ID: 121205804
• Update Time: 2025-05-24

4-Chloro-6-(4-iodophenyl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(4-iodophenyl)-2-methylpyrimidine
• 4-Chloro-6-(4-iodophenyl)-2-methylpyrimidine

• Inchi： 1S/C11H8ClIN2/c1-7-14-10(6-11(12)15-7)8-2-4-9(13)5-3-8/h2-6H,1H3
• InChI Key： WUSAKKHWQGQPFK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1C=C(N=C(C)N=1)Cl

Additional information on 4-Chloro-6-(4-iodophenyl)-2-methylpyrimidine

4-Chloro-6-(4-iodophenyl)-2-methylpyrimidine (CAS No: 2097968-42-6)

4-Chloro-6-(4-iodophenyl)-2-methylpyrimidine is a highly specialized organic compound with the CAS registry number 2097968-42-6. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with significant applications in pharmaceuticals, agrochemicals, and materials science. The structure of 4-Chloro-6-(4-iodophenyl)-2-methylpyrimidine features a pyrimidine ring substituted with a chlorine atom at position 4, a methyl group at position 2, and a 4-iodophenyl group at position 6. These substituents confer unique electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of the iodine atom in the 4-iodophenyl group introduces significant electronic effects, enhancing the compound's ability to interact with biological targets. This makes 4-Chloro-6-(4-iodophenyl)-2-methylpyrimidine a promising candidate for further exploration in medicinal chemistry.

The synthesis of CAS No: 2097968-42-6 typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications. The use of green chemistry principles in its synthesis has also been explored, aligning with current trends toward sustainable chemical practices.

In terms of applications, 4-Chloro-6-(4-iodophenyl)-2-methylpyrimidine has shown potential in several areas. In pharmaceuticals, it serves as a precursor for bioactive molecules targeting various diseases, including cancer and inflammatory disorders. Its ability to modulate protein-protein interactions makes it particularly valuable in this context. Additionally, this compound has been investigated for its role in agrochemicals, where it exhibits promising activity against plant pathogens.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of CAS No: 2097968-42-6 with greater accuracy. These studies suggest that the compound has favorable absorption and distribution profiles, which are critical for its therapeutic potential. Furthermore, ongoing research into its toxicity profile is essential to ensure its safe use in both medical and agricultural settings.

The unique combination of substituents in 4-Chloro-6-(4-iodophenyl)-2-methylpyrimidine also lends itself to applications in materials science. For instance, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are actively exploring its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells.

In conclusion, CAS No: 2097968-42-6, or 4-Chloro-6-(4-iodophenyl)-2-methylpyrimidine, is a versatile compound with wide-ranging applications across multiple disciplines. Its chemical structure, synthesis methods, and biological activity continue to be subjects of intense research interest. As new findings emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.